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Compound of Interest

Compound Name: Erythromycin-13C,d3

Cat. No.: B12062244 Get Quote

This technical guide provides a comprehensive overview of the data and methodologies

associated with a typical Certificate of Analysis (CoA) for Erythromycin-13C,d3. It is intended

for researchers, scientists, and drug development professionals who utilize this isotopically

labeled internal standard in their analytical studies.

Quantitative Data Summary
The following table summarizes the key quantitative data typically presented in a Certificate of

Analysis for Erythromycin-13C,d3. These values are representative and may vary between

different lots and suppliers.
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Test Specification Result

Identification

Mass Spectrum Conforms to structure Conforms

¹H NMR Spectrum Conforms to structure Conforms

Purity & Impurities

Purity (HPLC) ≥95% >95%[1]

Isotopic Purity (MS)
≥99% deuterated forms (d1-

d3)
≥99%[2]

Chemical Purity (MS) Report Value 98%[3][4]

Physical Properties

Appearance A solid White Solid[2]

Molecular Formula C₃₆¹³CH₆₄D₃NO₁₃ C₃₆¹³CH₆₄D₃NO₁₃[1][2][5]

Molecular Weight 738.0 g/mol 738.0 g/mol [2]

Experimental Protocols
Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided

below.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
This method is used to determine the chemical purity of Erythromycin-13C,d3 by separating it

from any non-labeled Erythromycin and other impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: Agilent Eclipse Plus-C18 (100 mm × 2.1 mm, 1.8 μm) or equivalent.[6]

Mobile Phase: A gradient of acetonitrile and water.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.lgcstandards.com/FR/en/Erythromycin-13C-d3/p/TRC-E649952
https://www.caymanchem.com/product/25310/erythromycin-13c-d3
https://academic.oup.com/jaoac/advance-article-pdf/doi/10.1093/jaoacint/qsab026/40443727/qsab026.pdf
https://academic.oup.com/jaoac/article-pdf/106/3/517/50189837/qsad032.pdf
https://www.caymanchem.com/product/25310/erythromycin-13c-d3
https://www.lgcstandards.com/FR/en/Erythromycin-13C-d3/p/TRC-E649952
https://www.caymanchem.com/product/25310/erythromycin-13c-d3
https://www.lgcstandards.com/ES/en/Erythromycin-13C-d3/p/TRC-E649952
https://www.caymanchem.com/product/25310/erythromycin-13c-d3
https://www.benchchem.com/product/b12062244?utm_src=pdf-body
https://www.rsc.org/suppdata/em/c3/c3em30682h/c3em30682h.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12062244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flow Rate: 0.5 mL/min.

Detection: UV at 210 nm.

Procedure: A solution of Erythromycin-13C,d3 is prepared in a suitable solvent (e.g.,

acetonitrile) and injected into the HPLC system. The peak area of Erythromycin-13C,d3 is

compared to the total area of all peaks to calculate the purity.

Mass Spectrometry (MS) for Identification and Isotopic
Purity
Mass spectrometry is a critical technique for confirming the identity and determining the

isotopic enrichment of Erythromycin-13C,d3.

Instrumentation: A high-resolution mass spectrometer, such as a triple quadrupole or

Orbitrap, with an electrospray ionization (ESI) source.[6]

Ionization Mode: Positive ion mode.[3]

Procedure for Identification: The sample is introduced into the mass spectrometer, and the

resulting mass spectrum is analyzed. The observed mass-to-charge ratio (m/z) of the

molecular ion should correspond to the theoretical mass of Erythromycin-13C,d3.[7]

Procedure for Isotopic Purity: The relative intensities of the ion peaks corresponding to the

labeled (Erythromycin-13C,d3) and unlabeled Erythromycin are measured. The isotopic

purity is calculated from the ratio of the labeled species to the sum of all Erythromycin-

related species. Erythromycin-(N-methyl-13C, d3) is often used as an internal standard for

the quantification of erythromycin by GC- or LC-MS.[2][3][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
NMR spectroscopy provides detailed information about the molecular structure of

Erythromycin-13C,d3, confirming the position of the isotopic labels.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
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Solvent: Deuterated chloroform (CDCl₃).[9]

Experiments:

¹H NMR: Confirms the overall proton structure of the molecule.

¹³C NMR: Confirms the carbon skeleton and the position of the ¹³C label.[10]

2D NMR (e.g., HSQC, HMBC): Used for unambiguous assignment of all proton and

carbon signals and to confirm the location of the deuterium labels.[9]

Procedure: The sample is dissolved in the deuterated solvent and placed in the NMR

spectrometer. A series of 1D and 2D NMR spectra are acquired and analyzed to confirm the

structure and the labeling pattern.

Diagrams and Workflows
Certificate of Analysis Workflow
The following diagram illustrates the typical workflow for the generation of a Certificate of

Analysis for Erythromycin-13C,d3, from sample reception to final documentation.
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Caption: Workflow for Erythromycin-13C,d3 Certificate of Analysis generation.

Logical Relationship of Analytical Tests
This diagram shows the logical hierarchy and relationship between the different analytical tests

performed.
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Caption: Hierarchy of analytical tests for Erythromycin-13C,d3 characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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